4-({6-Amino-5-bromo-2-[(2-bromo-4-cyanophenyl)amino]pyrimidin-4-yl}oxy)-3,5-dimethylbenzonitrile

• IUPAC Name: 4-[6-amino-5-bromo-2-(2-bromo-4-cyanoanilino)pyrimidin-4-yl]oxy-3,5-dimethylbenzonitrile
• InChI: InChI=1S/C20H14Br2N6O/c1-10-5-13(9-24)6-11(2)17(10)29-19-16(22)18(25)27-20(28-19)26-15-4-3-12(8-23)7-14(15)21/h3-7H,1-2H3,(H3,25,26,27,28)
• InChI Key: IOVIHNSVZRTQTC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1OC2=NC(=NC(=C2Br)N)NC3=C(C=C(C=C3)C#N)Br)C)C#N
• Molecular Formula: C20H14Br2N6O
• Molecular Weight: 514.2 g/mol

Description

The compound “4-({6-Amino-5-bromo-2-[(2-bromo-4-cyanophenyl)amino]pyrimidin-4-yl}oxy)-3,5-dimethylbenzonitrile” is a chemical compound with the empirical formula C20H15BrN6O. It has a molecular weight of 435.28. This compound is also known as Aryl halide chemistry informer library compound X11.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a benzonitrile group, which consists of a benzene ring attached to a nitrile group. The compound also contains bromine and amino groups.

Physical And Chemical Properties Analysis

This compound is a powder with a melting point of 246-251 °C. More detailed physical and chemical properties are not available in the current resources.

Scientific Research Applications

Synthesis and Biological Evaluation

Researchers have synthesized novel derivatives involving pyrimidine and pyrazole frameworks, investigating their potential as anticancer, anti-5-lipoxygenase, antiviral, and antimicrobial agents. For example, Rahmouni et al. (2016) synthesized a series of pyrazolopyrimidine derivatives and evaluated their cytotoxic and 5-lipoxygenase inhibition activities, highlighting the structure-activity relationship (SAR) within these compounds (Rahmouni et al., 2016). Additionally, Shamroukh et al. (2007) developed pyrazolopyrimidine derivatives for antiviral evaluation against Herpes Simplex Virus type-1 (HSV-1), indicating the therapeutic potential of these compounds in viral infections (Shamroukh et al., 2007).

Antimicrobial and Anticancer Activity

New heterocyclic compounds based on pyrimidine frameworks have shown significant biological activities. For instance, the synthesis and biological evaluation of coumarin derivatives with pyrimidine structures were conducted, demonstrating antimicrobial properties (Al-Haiza et al., 2003). Furthermore, the development of dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines as antiprotozoal agents highlight their potential in treating protozoal infections (Ismail et al., 2004).

Novel Synthetic Methods and Applications

Research has not only focused on the biological applications but also on innovative synthetic methods for creating these complex molecules. For example, the synthesis of pyrimidine linked pyrazole heterocyclic compounds by microwave irradiative cyclocondensation has been explored for their insecticidal and antibacterial potential, showcasing the versatility of these compounds in various fields (Deohate et al., 2020).